4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

• IUPAC Name: 4-(1-ethyl-5-methylpyrazole-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C15H16N4O2/c1-3-19-10(2)8-12(17-19)15(21)18-9-14(20)16-11-6-4-5-7-13(11)18/h4-8H,3,9H2,1-2H3,(H,16,20)
• InChI Key: CJZDZJRELBUATL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)N2CC(=O)NC3=CC=CC=C32)C
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

The compound “4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a quinoxaline ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring and a quinoxaline ring. The pyrazole ring would likely be substituted at the 3-position with a carbonyl group, and the quinoxaline ring would likely be substituted at the 2-position with a ketone group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Some general properties might include its molecular weight, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazole derivatives are known to have biological activity and are used in the development of pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its reactivity, stability, and any biological activity.